Cas no 1935160-25-0 (2-(3-hydroxythietan-3-yl)propanoic acid)

• Product Name: 2-(3-hydroxythietan-3-yl)propanoic acid
• CAS No: 1935160-25-0
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 5840736
• PubChem ID: 130900346
• Update Time: 2025-06-13

2-(3-hydroxythietan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thietaneacetic acid, 3-hydroxy-α-methyl-
• 2-(3-hydroxythietan-3-yl)propanoic acid
• 2-(3-Hydroxythietan-3-yl)propanoicacid
• 1935160-25-0
• EN300-1296845

• Inchi： 1S/C6H10O3S/c1-4(5(7)8)6(9)2-10-3-6/h4,9H,2-3H2,1H3,(H,7,8)
• InChI Key： VHITWVBVJXRNAX-UHFFFAOYSA-N
• SMILES： C(C1(CSC1)O)(C)C(=O)O

Computed Properties

• Exact Mass: 162.03506535g/mol
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Boiling Point: 359.6±27.0 °C(Predicted)
• pka: 4.43±0.10(Predicted)

Additional information on 2-(3-hydroxythietan-3-yl)propanoic acid

Comprehensive Overview of 2-(3-hydroxythietan-3-yl)propanoic acid (CAS No. 1935160-25-0): Properties, Applications, and Industry Insights

The compound 2-(3-hydroxythietan-3-yl)propanoic acid (CAS No. 1935160-25-0) is a structurally unique molecule featuring a thietane ring with a hydroxyl group and a propanoic acid side chain. This combination of functional groups makes it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both hydroxyl and carboxylic acid moieties enables diverse chemical modifications, catering to applications in drug discovery, agrochemicals, and material science. Its molecular formula and weight are often calculated for precise stoichiometric use in reactions, while its solubility in polar solvents like water or ethanol is critical for laboratory workflows.

In recent years, the demand for heterocyclic compounds like 2-(3-hydroxythietan-3-yl)propanoic acid has surged due to their role in designing bioactive molecules. Researchers frequently explore its potential as a building block for small-molecule inhibitors or prodrugs, aligning with trends in targeted therapy and sustainable chemistry. The compound’s stability under physiological conditions is a key focus, especially for drug delivery systems. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor for regulatory compliance in GMP synthesis.

The synthesis of 2-(3-hydroxythietan-3-yl)propanoic acid typically involves ring-closing reactions of thiols with epoxides or halohydrins, followed by oxidation steps. Optimizing reaction yield and minimizing byproducts are recurring challenges addressed in patents and academic journals. Environmental considerations also drive interest in green chemistry approaches, such as catalytic methods or solvent-free conditions, to reduce waste. These innovations resonate with the broader industry shift toward eco-friendly manufacturing.

From a commercial perspective, suppliers of 1935160-25-0 often highlight its custom synthesis capabilities to meet varying batch sizes and purity grades. The compound’s safety data (e.g., LD50, skin irritation potential) is rigorously documented to ensure compliance with REACH and OSHA standards. Additionally, its storage recommendations—often under inert atmospheres or low temperatures—are crucial for preserving its chemical integrity.

Emerging applications of 2-(3-hydroxythietan-3-yl)propanoic acid include its use in bioconjugation for antibody-drug conjugates (ADCs) and polymer modification for biodegradable materials. These align with trending topics like precision medicine and circular economy. Furthermore, computational studies (molecular docking or QSAR) leverage its structure to predict interactions with biological targets, a strategy gaining traction in AI-driven drug discovery.

In summary, 2-(3-hydroxythietan-3-yl)propanoic acid (CAS No. 1935160-25-0) exemplifies the intersection of structural novelty and practical utility. Its adaptability across industries, coupled with rigorous quality control protocols, positions it as a valuable asset in modern chemistry. Future research may explore its stereoselective synthesis or scalability to meet industrial demands, further solidifying its relevance.